Cas no 1923200-91-2 ((R)-Ethyl 2-(1-aminoethyl)thiazole-5-carboxylate hydrochloride)

• Product Name: (R)-Ethyl 2-(1-aminoethyl)thiazole-5-carboxylate hydrochloride
• CAS No: 1923200-91-2
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• CID: 5182327
• Update Time: 2025-10-19

(R)-Ethyl 2-(1-aminoethyl)thiazole-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Ethyl 2-(1-aminoethyl)thiazole-5-carboxylate hydrochloride

• Inchi： 1S/C8H12N2O2S.ClH/c1-3-12-8(11)6-4-10-7(13-6)5(2)9;/h4-5H,3,9H2,1-2H3;1H/t5-;/m1./s1
• InChI Key： NXEIZHIBRKBBSX-NUBCRITNSA-N
• SMILES： C(C1=CN=C([C@H](N)C)S1)(=O)OCC.Cl

Additional information on (R)-Ethyl 2-(1-aminoethyl)thiazole-5-carboxylate hydrochloride

Introduction to (R)-Ethyl 2-(1-aminoethyl)thiazole-5-carboxylate hydrochloride (CAS No. 1923200-91-2)

Ethical and scientific research in the pharmaceutical industry often involves the development of novel compounds that exhibit significant therapeutic potential. One such compound, (R)-Ethyl 2-(1-aminoethyl)thiazole-5-carboxylate hydrochloride, with the CAS number 1923200-91-2, has garnered attention due to its unique chemical structure and promising biological activities. This compound belongs to the thiazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. Thiazole derivatives have been extensively studied for their roles in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents.

The structural features of (R)-Ethyl 2-(1-aminoethyl)thiazole-5-carboxylate hydrochloride make it a particularly interesting subject of study. The presence of a carboxylate group and an aminoethyl side chain on the thiazole ring introduces multiple sites for interaction with biological targets. This molecular architecture suggests potential applications in modulating enzyme activity and receptor binding, which are critical mechanisms in drug development. The hydrochloride salt form of this compound enhances its solubility, making it more suitable for formulation in pharmaceutical preparations.

Recent advancements in medicinal chemistry have highlighted the importance of stereoselective synthesis in developing effective drugs. The (R)-configuration of the ethyl group in this compound is a result of careful stereochemical control during its synthesis. Such stereochemical purity is crucial for ensuring the compound's efficacy and minimizing unwanted side effects. The synthesis of chiral compounds like (R)-Ethyl 2-(1-aminoethyl)thiazole-5-carboxylate hydrochloride often involves advanced catalytic methods and chiral auxiliaries, which are areas of active research and development.

The biological activity of (R)-Ethyl 2-(1-aminoethyl)thiazole-5-carboxylate hydrochloride has been explored in several preclinical studies. These studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in pathogenic processes. For instance, thiazole derivatives have shown promise in inhibiting proteases that are overexpressed in cancer cells, thereby disrupting tumor growth and progression. Additionally, the aminoethyl side chain may contribute to interactions with cellular membranes, potentially affecting signal transduction pathways relevant to inflammatory responses.

In vitro studies have revealed that (R)-Ethyl 2-(1-aminoethyl)thiazole-5-carboxylate hydrochloride exhibits dose-dependent inhibitory effects on specific enzymes associated with microbial infections. This makes it a candidate for developing novel antimicrobial agents that could combat resistant bacterial strains. The compound's ability to interact with bacterial enzymes without significant toxicity to host cells is a desirable trait in antimicrobial drug design. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

The development of new drug candidates often involves rigorous testing to assess their safety and efficacy. Phase I clinical trials of compounds like (R)-Ethyl 2-(1-aminoethyl)thiazole-5-carboxylate hydrochloride focus on determining safe dosage ranges and identifying potential adverse effects. These trials typically involve healthy volunteers or patients with specific conditions, providing valuable data on how the compound behaves within a human physiological context. The outcomes of these trials guide subsequent phases of clinical development, where the compound's therapeutic benefits are evaluated in larger patient populations.

The role of computational chemistry in drug discovery has significantly accelerated the process of identifying promising candidates like (R)-Ethyl 2-(1-aminoethyl)thiazole-5-carboxylate hydrochloride. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at the atomic level. This approach has been instrumental in designing modifications to enhance binding affinity and reduce off-target effects. By integrating experimental data with computational predictions, scientists can streamline the drug discovery pipeline, reducing the time and cost associated with developing new therapeutics.

The future prospects for (R)-Ethyl 2-(1-aminoethyl)thiazole-5-carboxylate hydrochloride are promising, given its unique structural features and demonstrated biological activities. Ongoing research aims to explore its potential applications in treating neurological disorders, where thiazole derivatives have shown preliminary success. Additionally, investigating its interactions with other biological pathways may uncover novel therapeutic uses that extend beyond current expectations. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical practice.

In conclusion, (R)-Ethyl 2-(1-aminoethyl)thiazole-5-carboxylate hydrochloride (CAS No. 1923200-91-2) represents a significant advancement in medicinal chemistry due to its innovative structure and promising biological activities. Its potential applications in treating various diseases make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of pharmaceutical innovation.